Cas no 1049302-14-8 (3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine)

• Product Name: 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine
• CAS No: 1049302-14-8
• MF: C₂₅H₂₁ClN₄O
• MW: 428.913444280624
• CID: 6147392
• PubChem ID: 25837838
• Update Time: 2025-05-27

3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine
• AKOS026684967
• (3-chlorophenyl)(4-(6-(naphthalen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• F5088-1494
• 1049302-14-8
• (3-chlorophenyl)-[4-(6-naphthalen-2-ylpyridazin-3-yl)piperazin-1-yl]methanone

• Inchi： 1S/C25H21ClN4O/c26-22-7-3-6-21(17-22)25(31)30-14-12-29(13-15-30)24-11-10-23(27-28-24)20-9-8-18-4-1-2-5-19(18)16-20/h1-11,16-17H,12-15H2
• InChI Key： SIKQSMBVSAQXOA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C2=CC=C(C3C=CC4C=CC=CC=4C=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 428.1403890g/mol
• Monoisotopic Mass: 428.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine

Research Briefing on 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine (CAS: 1049302-14-8)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine (CAS: 1049302-14-8). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key aspects such as synthesis methods, biological activity, and potential clinical implications.

The compound, often referred to by its CAS number 1049302-14-8, is a pyridazine derivative with a unique structural framework that includes a naphthalene moiety and a chlorobenzoyl-piperazine group. Recent studies have focused on its role as a modulator of specific biological targets, particularly in the context of neurological disorders and cancer. Its structural complexity and functional versatility make it a promising candidate for further drug development.

One of the most notable findings in recent research is the compound's interaction with G-protein-coupled receptors (GPCRs). Studies have demonstrated that 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine exhibits high affinity for certain GPCR subtypes, which are implicated in various pathological conditions. This interaction suggests potential applications in the treatment of disorders such as schizophrenia, Parkinson's disease, and chronic pain. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

In addition to its neurological applications, recent investigations have explored the compound's anticancer properties. Preliminary in vitro studies have shown that it induces apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

The synthesis of 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is critical for its further development. Recent publications have detailed optimized routes that improve yield and purity, addressing previous challenges associated with its complex structure. These developments are expected to facilitate larger-scale preclinical studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as pharmacokinetic properties, potential off-target effects, and long-term safety profiles need to be thoroughly investigated. Ongoing research is focused on addressing these gaps, with several studies currently in the preclinical phase. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(naphthalen-2-yl)pyridazine (CAS: 1049302-14-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and therapeutic potential make it a subject of intense study. Future research will likely focus on refining its pharmacological profile and advancing it through the drug development pipeline. This briefing serves as a comprehensive update on the current state of knowledge and highlights the exciting possibilities for this compound in addressing unmet medical needs.